Cas no 1391080-08-2 (4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride)

• Product Name: 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride
• CAS No: 1391080-08-2
• MF: C₁₂H₁₇Cl₂NO₂
• MW: 278.174881696701
• CID: 5071184
• PubChem ID: 70558726
• Update Time: 2025-10-20

4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-benzylamino)-butyric acid methyl ester hydrochloride
• methyl 4-[(3-chlorophenyl)methylamino]butanoate;hydrochloride
• CS-0132342
• VGNDLBCUJMJINE-UHFFFAOYSA-N
• E81585
• Methyl 4-((3-chlorobenzyl)amino)butanoate hydrochloride
• methyl 4-{[(3-chlorophenyl)methyl]amino}butanoate hydrochloride
• SCHEMBL11301371
• 1391080-08-2
• 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride

• Inchi： 1S/C12H16ClNO2.ClH/c1-16-12(15)6-3-7-14-9-10-4-2-5-11(13)8-10;/h2,4-5,8,14H,3,6-7,9H2,1H3;1H
• InChI Key： VGNDLBCUJMJINE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCCC(=O)OC.Cl

Computed Properties

• Exact Mass: 277.0636342 g/mol
• Monoisotopic Mass: 277.0636342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 278.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride

Introduction to 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride (CAS No. 1391080-08-2)

4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride, identified by its CAS number 1391080-08-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique chemical structure. The presence of a 3-Chloro-benzylamino group and a butyric acid methyl ester moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride consists of a benzylamino group attached to a butyric acid backbone, which is further modified by a methyl ester and hydrochloride salt. This configuration imparts specific physicochemical properties that make it valuable in medicinal chemistry. The hydrochloride form enhances the solubility of the compound, facilitating its use in solution-based reactions and formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The 3-Chloro-benzylamino moiety is particularly noteworthy, as it has been shown to interact with various enzymatic systems, potentially leading to the development of new therapeutic agents. Studies have indicated that this group can influence the activity of enzymes such as monoamine oxidases (MAOs) and catechol-O-methyltransferases (COMTs), which are crucial in the metabolism of neurotransmitters.

The butyric acid methyl ester component of the compound adds another layer of complexity, offering opportunities for further derivatization and functionalization. Butyric acid derivatives are known for their ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) functions. This property makes 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride a promising candidate for investigating potential treatments for conditions such as depression, anxiety, and cognitive disorders.

Recent research has also explored the role of this compound in modulating inflammation and pain signaling pathways. The interaction between the 3-Chloro-benzylamino group and inflammatory mediators has been studied extensively, revealing potential anti-inflammatory properties. Additionally, the compound's ability to interact with receptors involved in pain perception suggests its utility in developing novel analgesics.

The synthesis of 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride involves multi-step organic reactions, including nucleophilic substitution, esterification, and salt formation. The precise synthetic route ensures high purity and yield, making it suitable for both research and industrial applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound.

In conclusion, 4-(3-Chloro-benzylamino)-butyric acid methyl ester hydrochloride (CAS No. 1391080-08-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its mechanisms of action, this compound is likely to play an increasingly important role in addressing various health challenges.